3-(4,4-difluorocyclohexyl)-2-methylpropanoic acid

• IUPAC Name: 3-(4,4-difluorocyclohexyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H16F2O2/c1-7(9(13)14)6-8-2-4-10(11,12)5-3-8/h7-8H,2-6H2,1H3,(H,13,14)
• InChI Key: XBPRGJBTLNCQOS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCC(CC1)(F)F)C(=O)O
• Molecular Formula: C10H16F2O2
• Molecular Weight: 206.23 g/mol

Description

“3-(4,4-difluorocyclohexyl)-2-methylpropanoic acid” is a chemical compound that contains a total of 27 bonds, including 13 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 six-membered ring, 1 aliphatic carboxylic acid, and 1 hydroxyl group.

Molecular Structure Analysis

The molecular structure of “3-(4,4-difluorocyclohexyl)-2-methylpropanoic acid” is characterized by a six-membered cyclohexyl ring with two fluorine atoms attached at the 4,4-positions. The cyclohexyl ring is connected to a propanoic acid moiety via a single bond.

Scientific Research Applications

Fluorescently Labeled Lipids and Membrane Studies

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Chemical Synthesis and Pharmaceutical Research

• (2R)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride : This compound, derived from 3-(4,4-difluorocyclohexyl)butanoic acid, has potential applications in drug development and medicinal chemistry. .

Reference Standards and Analytical Chemistry

• 3-(4,4-Difluorocyclohexyl)butanoic acid : Used as a reference standard in pharmaceutical testing, this compound aids in accurate analytical measurements. .

Safety and Hazards

The safety data sheet for a related compound, “4,4-Difluorocyclohexanemethanol”, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.